Cas no 2138105-23-2 (4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one
• CAS No: 2138105-23-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6075638
• PubChem ID: 165497095
• Update Time: 2025-07-18

4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one
• 2138105-23-2
• EN300-1156634
• 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one

• Inchi： 1S/C13H22O2/c1-10-2-5-13(14)8-12(10)4-3-11-6-7-15-9-11/h10-12H,2-9H2,1H3
• InChI Key： GMBBADHPVJTTPQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCC1CC(CCC1C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one

Introduction to 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one (CAS No. 2138105-23-2)

4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one, with the CAS number 2138105-23-2, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cyclohexanones and features a unique substitution pattern that includes a methyl group and a 2-(oxolan-3-yl)ethyl group. The structural complexity and potential biological activity of this compound make it a subject of ongoing research, particularly in the development of new pharmaceuticals and therapeutic agents.

The chemical structure of 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one is characterized by a cyclohexane ring with a ketone functional group at the C1 position. The presence of the methyl group at the C4 position and the 2-(oxolan-3-yl)ethyl substituent at the C3 position adds to its structural diversity and potential for diverse chemical interactions. The oxolan ring, also known as a tetrahydrofuran ring, is a common motif in natural products and synthetic compounds, often contributing to the biological activity and stability of the molecule.

Recent studies have explored the potential applications of 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one in various biological systems. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary studies have shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways and are often targets for drug development in cancer therapy.

In addition to its enzymatic inhibition properties, 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring its effectiveness in vivo. The compound's stability under physiological conditions and its ability to cross biological membranes make it a promising candidate for further development.

Clinical trials are currently underway to assess the safety and efficacy of 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further evaluated in specific patient populations.

Beyond its therapeutic applications, 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one has also been explored as a building block for more complex molecules. Its unique structure makes it an attractive starting material for synthetic chemists aiming to develop novel compounds with enhanced biological activity. The ability to modify the substituents on the cyclohexane ring or the oxolan ring opens up numerous possibilities for creating derivatives with tailored properties.

In conclusion, 4-Methyl-3-[2-(oxolan-3-yl)ethyl]cyclohexan-1-one (CAS No. 2138105-23-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical development. Its unique structural features and potential biological activities make it an important subject of ongoing research. As more data becomes available from clinical trials and further studies, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.